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Compound of Interest

Compound Name: tert-Butyl methyl malonate

Cat. No.: B153513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and applications of tert-butyl methyl malonate, a valuable reagent in organic synthesis and

drug discovery. Its unique sterically hindered tert-butyl group and reactive methyl ester moiety

make it a versatile building block for the introduction of a carboxymethyl group or for the

construction of more complex molecular architectures.

Commercial Availability
Tert-butyl methyl malonate is readily available from a variety of chemical suppliers. The most

common purity levels offered are 95% and 97%. Pricing can vary based on the supplier,

quantity, and purity. Below is a summary of offerings from prominent suppliers.
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Supplier Purity
Available
Quantities

Price (USD)

Thermo Scientific 95% 5 mL, 25 mL

~

60(5𝑚𝐿),60(5mL),

180 (25 mL)

CP Lab Safety 95%, 97% 100 g, 500 g Contact for pricing

TCI Chemicals >95.0% (GC) 25 mL, 250 mL

~

70(25𝑚𝐿),70(25mL),

450 (250 mL)

Sigma-Aldrich 95% Custom Contact for pricing

Georganics High Purity
Milligrams to multi-

kilograms
Contact for pricing

Santa Cruz

Biotechnology
--- Custom Contact for pricing

Cenmed --- Custom Contact for pricing

Note: Prices are approximate and subject to change. It is recommended to contact the

suppliers directly for the most current pricing and availability.

Physicochemical Properties
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Property Value

CAS Number 42726-73-8[1]

Molecular Formula C₈H₁₄O₄[2]

Molecular Weight 174.19 g/mol [2]

Appearance Colorless to pale yellow liquid

Boiling Point 80 °C at 11 mmHg[1]

Density 1.03 g/mL at 25 °C[1]

Refractive Index n20/D 1.415[1]

Experimental Protocols: Synthesis of Tert-Butyl
Methyl Malonate
While several methods can be envisioned for the synthesis of tert-butyl methyl malonate, a

common and effective laboratory-scale preparation involves the esterification of mono-tert-butyl

malonate.

Method 1: Hafnium(IV) Chloride Catalyzed Esterification

This method utilizes a Lewis acid catalyst for the efficient esterification of mono-tert-butyl

malonate with methanol.

Materials:

Mono-tert-butyl malonate

Methanol (anhydrous)

Hafnium(IV) chloride tetrahydrofuran complex (1:2)

Dichloromethane (DCM)

Saturated aqueous sodium chloride (brine)
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Anhydrous magnesium sulfate

Silica gel for column chromatography

n-Hexane

Ethyl acetate

Procedure:

To a round-bottom flask equipped with a magnetic stirrer, add mono-tert-butyl malonate (1

equivalent).

Dissolve the mono-tert-butyl malonate in anhydrous methanol.

Add a catalytic amount of hafnium(IV) chloride tetrahydrofuran complex (e.g., 0.01

equivalents).

Stir the reaction mixture at room temperature. Monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous sodium chloride

solution.

Extract the aqueous layer with dichloromethane (3x).

Combine the organic layers and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude product by silica gel column chromatography using a mixture of n-hexane

and ethyl acetate as the eluent to afford pure tert-butyl methyl malonate.

Applications in Drug Development
Tert-butyl methyl malonate serves as a key building block in the synthesis of a wide range of

pharmaceutical compounds. The malonate moiety provides a versatile handle for various
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chemical transformations, including alkylation, acylation, and Michael additions. The tert-butyl

ester group can serve as a protecting group that can be selectively removed under acidic

conditions, while the methyl ester can be hydrolyzed under basic conditions.

One notable application is in the stereospecific palladium-catalyzed addition to allylic

carbonates, which is a powerful method for constructing chiral centers in drug molecules.

Visualizing Workflows and Pathways
Diagram 1: Synthesis and Purification Workflow
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Workflow for the Synthesis and Purification of Tert-Butyl Methyl Malonate

Reactants:
- Mono-tert-butyl malonate

- Methanol
- Hafnium(IV) chloride THF complex

Reaction:
Esterification at room temperature

1. Mixing

Workup:
- Quench with brine
- Extract with DCM

2. Reaction Completion

Drying and Concentration:
- Dry with MgSO4

- Concentrate under reduced pressure

3. Isolation

Purification:
Silica gel column chromatography

4. Crude Product

Final Product:
Pure tert-butyl methyl malonate

5. Purification
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Caption: A flowchart illustrating the key steps in the synthesis and purification of tert-butyl
methyl malonate.

Diagram 2: Application in Drug Synthesis

Application of Tert-Butyl Methyl Malonate in Drug Synthesis
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Caption: A logical diagram showing the role of tert-butyl methyl malonate in the synthesis of a

chiral pharmaceutical intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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